Cas no 40795-94-6 (5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione)

• Product Name: 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione
• CAS No: 40795-94-6
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 5225782
• PubChem ID: 3000177
• Update Time: 2025-05-19

5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione
• 5-(6-Methoxy-2-naphthalenyl)-5-methyl-2,4-imidazolidinedione

• Inchi： 1S/C15H14N2O3/c1-15(13(18)16-14(19)17-15)11-5-3-10-8-12(20-2)6-4-9(10)7-11/h3-8H,1-2H3,(H2,16,17,18,19)
• InChI Key： UONGVWKSHLMDJS-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C3C(=C2)C=CC(OC)=C3)(C)C(=O)N1

Additional information on 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione

5-(6-Methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 40795-94-6, known as 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of imidazolidine diones, which are well-known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a naphthyl group substituted with a methoxy moiety at the 6-position and a methyl group attached to the imidazolidine ring. These substituents play a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as a precursor for the development of novel antibiotics and anticancer agents. For instance, a study published in *Journal of Medicinal Chemistry* explored its role in the synthesis of β-lactamase inhibitors, which are critical in combating antibiotic resistance. The methoxy group on the naphthyl ring was found to enhance the compound's ability to inhibit bacterial enzymes, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione has also gained attention in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. A team of scientists from Stanford University reported that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The methyl group on the imidazolidine ring was found to enhance charge transport properties, leading to better device performance.

The synthesis of 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione involves a multi-step process that combines nucleophilic aromatic substitution and cyclization reactions. A recent advancement in its synthesis methodology was reported by researchers at the University of Tokyo, who developed a one-pot synthesis route using microwave-assisted heating. This method not only reduces reaction time but also improves yield, making it more feasible for large-scale production.

From an environmental perspective, 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione has been studied for its biodegradability and ecological impact. A study conducted by the European Chemicals Agency (ECHA) indicated that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 5-(6-methoxynaphthalen-2-yl)-5-methylimidazolidine-2,4-dione is a versatile compound with significant potential in various industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an even greater role in advancing modern science and technology.